Cas no 1824539-48-1 (Tert-butyl 2-(1-hydroxyprop-2-en-1-yl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(1-hydroxyprop-2-en-1-yl)pyrrolidine-1-carboxylate
• CAS No: 1824539-48-1
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6110283
• PubChem ID: 5323992
• Update Time: 2025-10-29

Tert-butyl 2-(1-hydroxyprop-2-en-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1878938
• 1824539-48-1
• tert-butyl 2-(1-hydroxyprop-2-en-1-yl)pyrrolidine-1-carboxylate
• Tert-butyl 2-(1-hydroxyprop-2-en-1-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C12H21NO3/c1-5-10(14)9-7-6-8-13(9)11(15)16-12(2,3)4/h5,9-10,14H,1,6-8H2,2-4H3
• InChI Key： IIFNJURKGMVLSF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C(C=C)O)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-butyl 2-(1-hydroxyprop-2-en-1-yl)pyrrolidine-1-carboxylate

Tert-butyl 2-(1-hydroxyprop-2-en-1-yl)pyrrolidine-1-carboxylate (CAS No. 1824539-48-1)

Tert-butyl 2-(1-hydroxyprop-2-en-1-yl)pyrrolidine-1-carboxylate (CAS No. 1824539-48-1) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, often referred to as a tert-butyl ester of a hydroxy-substituted pyrrolidine, plays a crucial role in the development of novel therapeutic agents and as an intermediate in the synthesis of complex molecules.

The structure of Tert-butyl 2-(1-hydroxyprop-2-en-1-yl)pyrrolidine-1-carboxylate is characterized by a tert-butyl ester group attached to a pyrrolidine ring, which is further substituted with a hydroxypropenyl moiety. This unique structural arrangement provides the compound with several advantageous properties, including enhanced stability, solubility, and reactivity, making it an ideal candidate for various synthetic transformations.

In recent years, significant advancements have been made in understanding the synthetic pathways and applications of Tert-butyl 2-(1-hydroxyprop-2-en-1-yl)pyrrolidine-1-carboxylate. One notable area of research involves its use as a protecting group in the synthesis of bioactive molecules. The tert-butyl ester group can be selectively cleaved under mild conditions, allowing for precise control over the timing and sequence of chemical reactions. This property is particularly valuable in the synthesis of peptides and other complex organic molecules where protecting groups are essential for maintaining the integrity of functional groups.

Another important application of Tert-butyl 2-(1-hydroxyprop-2-en-1-yl)pyrrolidine-1-carboxylate is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The hydroxypropenyl moiety in this compound can be modified to enhance its pharmacokinetic properties, such as improved bioavailability and reduced toxicity. This makes it an attractive candidate for the design of prodrugs that target specific diseases or conditions.

Recent studies have also explored the use of Tert-butyl 2-(1-hydroxyprop-2-en-1-yl)pyrrolidine-1-carboxylate in catalytic reactions. The presence of the pyrrolidine ring and the hydroxypropenyl substituent provides multiple sites for coordination with metal catalysts, enabling efficient catalytic transformations. For example, this compound has been used as a ligand in palladium-catalyzed cross-coupling reactions, leading to the formation of complex organic molecules with high stereoselectivity and yield.

In the context of medicinal chemistry, Tert-butyl 2-(1-hydroxyprop-2-en-1-yl)pyrrolidine-1-carboxylate has shown promise as a lead compound for the development of new drugs. Its ability to modulate biological pathways and interact with specific protein targets makes it a valuable starting point for structure-based drug design. Researchers have utilized this compound to develop inhibitors for various enzymes involved in disease processes, such as kinases and proteases.

The stability and solubility properties of Tert-butyl 2-(1-hydroxyprop-2-en-1-yl)pyrrolidine-1-carboxylate also contribute to its utility in pharmaceutical formulations. The tert-butyl ester group enhances the lipophilicity of the molecule, improving its ability to cross biological membranes and reach target sites within cells. Additionally, the hydroxypropenyl moiety can be modified to improve water solubility, making it suitable for various dosage forms such as oral tablets, injectables, and topical applications.

From an environmental perspective, the synthesis and use of Tert-butyl 2-(1-hydroxyprop-2-en-1-yl)pyrrolidine-1-carboxylate have been optimized to minimize environmental impact. Green chemistry principles have been applied to develop more sustainable synthetic routes that reduce waste generation and energy consumption. These efforts align with global initiatives to promote environmentally friendly practices in chemical manufacturing.

In conclusion, Tert-butyl 2-(1-hydroxyprop-2-en-1-yl)pyrrolidine-1-carboxylate (CAS No. 1824539-48-1) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique structural features and favorable properties make it an invaluable tool for scientists working on the development of new therapeutic agents and advanced materials. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in these fields.